Cas no 171178-46-4 (5-{[(tert-butoxy)carbonyl]amino}-2-chloropyridine-4-carboxylic acid)
5-{[(tert-butoxy)carbonyl]amino}-2-chloropyridine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-((tert-Butoxycarbonyl)amino)-2-chloroisonicotinic acid
- 2-chloro-5-[(2-methylpropan-2-yl)oxycarbonylamino]pyridine-4-carboxylic acid
- 5-(tert-butoxycarbonylamino)-2-chloroisonicotinic acid
- 5-[(TERT-BUTOXYCARBONYL)AMINO]-2-CHLOROISONICOTINIC ACID
- 5-Boc-amino-2-chloropyridine-4-carboxylic acid
- 5-tert-Butoxycarbonylamino-2-chloro-isonicotinic acid
- 5-[(tert-butoxy)carbonylamino]-2-chloropyridine-4-carboxylic acid
- 5-[N-(tert-butoxycarbonyl)amino]-2-chloropyridine-4-carboxylic acid
- 5-Amino-2-chloroisonicotinic acid,5-BOC protected
- 5-[(tert-Butoxycarbonyl)amino]-2-chloropyridine-4-carboxylic acid
- 4-Pyridinecarboxylic acid, 2-chloro-5-[[(1,1-dimethylethoxy)carbonyl]amino]-
- 5-Amino-2-chloroisonicotinic acid, 5-BOC protected
- 5-{[(tert-butoxy)carbonyl]amino}-2-chloropyridine-4-carboxylic acid
- AK123538
- 5-(Boc-amino)-2-chloropyridine-4-carboxylic acid
- DT
- 5- [N-(tert-butoxycarbonyl)amino]-2-chloropyridine-4-carboxylic acid
- SCHEMBL535674
- PB29608
- AKOS015838226
- 171178-46-4
- AS-5281
- DB-064813
- 5-(tert-Butoxycarbonylamino)-2-chloro-pyridine-4-carboxylic acid
- KOSPRFUMGCNGFJ-UHFFFAOYSA-N
- MFCD09258838
- EN300-148573
- SY066069
- WGA17846
- DTXSID10441844
- 5-(BOC-amino)-2-chloroisonicotinic acid
- CS-W007173
- 5-((tert-Butoxycarbonyl)amino)-2-chloroisonicotinicacid
-
- MDL: MFCD09258838
- Inchi: 1S/C11H13ClN2O4/c1-11(2,3)18-10(17)14-7-5-13-8(12)4-6(7)9(15)16/h4-5H,1-3H3,(H,14,17)(H,15,16)
- InChI Key: KOSPRFUMGCNGFJ-UHFFFAOYSA-N
- SMILES: ClC1=CC(C(=O)O)=C(C=N1)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 272.05600
- Monoisotopic Mass: 272.0563846g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: 2.5
- Topological Polar Surface Area: 88.5
Experimental Properties
- PSA: 88.52000
- LogP: 2.85320
5-{[(tert-butoxy)carbonyl]amino}-2-chloropyridine-4-carboxylic acid Security Information
- Hazard Category Code: 20/21/22
- Safety Instruction: 36/37-24/25
- HazardClass:IRRITANT
5-{[(tert-butoxy)carbonyl]amino}-2-chloropyridine-4-carboxylic acid Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-{[(tert-butoxy)carbonyl]amino}-2-chloropyridine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 065878-1g |
5-[(tert-Butoxycarbonyl)amino]-2-chloroisonicotinic acid |
171178-46-4 | 97% | 1g |
£120.00 | 2022-03-01 | |
| Fluorochem | 065878-5g |
5-[(tert-Butoxycarbonyl)amino]-2-chloroisonicotinic acid |
171178-46-4 | 97% | 5g |
£443.00 | 2022-03-01 | |
| Fluorochem | 065878-10g |
5-[(tert-Butoxycarbonyl)amino]-2-chloroisonicotinic acid |
171178-46-4 | 97% | 10g |
£676.00 | 2022-03-01 | |
| Fluorochem | 065878-25g |
5-[(tert-Butoxycarbonyl)amino]-2-chloroisonicotinic acid |
171178-46-4 | 97% | 25g |
£1351.00 | 2022-03-01 | |
| Apollo Scientific | OR18623-1g |
5-Amino-2-chloroisonicotinic acid, 5-BOC protected |
171178-46-4 | 95 | 1g |
£135.00 | 2025-02-19 | |
| TRC | B816448-10mg |
5-(Boc-amino)-2-chloropyridine-4-carboxylic Acid |
171178-46-4 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B816448-50mg |
5-(Boc-amino)-2-chloropyridine-4-carboxylic Acid |
171178-46-4 | 50mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B816448-100mg |
5-(Boc-amino)-2-chloropyridine-4-carboxylic Acid |
171178-46-4 | 100mg |
$ 115.00 | 2022-06-06 | ||
| Matrix Scientific | 059246-500mg |
5-tert-Butoxycarbonylamino-2-chloro-isonicotinic acid, 95+% |
171178-46-4 | 95+% | 500mg |
$230.00 | 2023-09-09 | |
| Matrix Scientific | 059246-1g |
5-tert-Butoxycarbonylamino-2-chloro-isonicotinic acid, 95+% |
171178-46-4 | 95+% | 1g |
$355.00 | 2023-09-09 |
5-{[(tert-butoxy)carbonyl]amino}-2-chloropyridine-4-carboxylic acid Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 5-{[(tert-butoxy)carbonyl]amino}-2-chloropyridine-4-carboxylic acid
Recent Advances in the Application of 5-{[(tert-butoxy)carbonyl]amino}-2-chloropyridine-4-carboxylic acid (CAS: 171178-46-4) in Chemical Biology and Pharmaceutical Research
The compound 5-{[(tert-butoxy)carbonyl]amino}-2-chloropyridine-4-carboxylic acid (CAS: 171178-46-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in drug synthesis and its potential biological activities. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, focusing on its synthetic utility, biological relevance, and emerging applications in drug discovery.
Recent studies have highlighted the role of 5-{[(tert-butoxy)carbonyl]amino}-2-chloropyridine-4-carboxylic acid as a crucial building block in the synthesis of various pharmacologically active molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its use in the development of novel kinase inhibitors, where the compound served as a scaffold for introducing diverse functional groups that modulate target selectivity. The presence of both the Boc-protected amine and carboxylic acid functionalities allows for sequential derivatization, making it particularly valuable for structure-activity relationship studies.
In the realm of chemical biology, researchers have exploited the unique reactivity profile of this compound to create targeted probes for protein labeling. A recent study published in ACS Chemical Biology (2024) described its incorporation into photoaffinity labeling reagents, taking advantage of the chloropyridine moiety's ability to participate in various cross-coupling reactions. The carboxylic acid group was shown to facilitate conjugation to reporter tags or solid supports, enabling the development of novel tools for proteomic studies.
From a pharmaceutical perspective, the metabolic stability and physicochemical properties of derivatives based on this scaffold have been systematically investigated. Computational modeling studies published in Molecular Pharmaceutics (2023) predicted favorable drug-like characteristics for several analogs, with particular attention to their blood-brain barrier permeability. These findings suggest potential applications in central nervous system drug development, though further in vivo validation is required.
The synthetic accessibility of 5-{[(tert-butoxy)carbonyl]amino}-2-chloropyridine-4-carboxylic acid has also been improved through recent methodological advances. A 2024 Organic Process Research & Development paper detailed an optimized large-scale synthesis route that significantly reduces production costs while maintaining high purity standards (>99.5%). This development is particularly important for industrial applications where kilogram quantities are often required for preclinical development.
Emerging research directions include the exploration of this compound's direct biological activities. Preliminary screening data presented at the 2024 American Chemical Society National Meeting indicated moderate antimicrobial activity against certain Gram-positive pathogens, though the mechanism of action remains to be elucidated. Additionally, computational docking studies suggest potential interactions with several cancer-related targets, warranting further investigation.
In conclusion, 5-{[(tert-butoxy)carbonyl]amino}-2-chloropyridine-4-carboxylic acid continues to demonstrate significant value in multiple aspects of chemical and pharmaceutical research. Its dual functionality, synthetic versatility, and emerging biological activities make it a compound of ongoing interest. Future research directions likely include expanded structure-activity relationship studies, development of new synthetic methodologies, and exploration of its potential as a pharmacophore in novel therapeutic agents.
171178-46-4 (5-{[(tert-butoxy)carbonyl]amino}-2-chloropyridine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)